3-{[(4-chlorophenyl)sulfonyl]amino}-4-methylbenzoic acid

• IUPAC Name: 3-[(4-chlorophenyl)sulfonylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C14H12ClNO4S/c1-9-2-3-10(14(17)18)8-13(9)16-21(19,20)12-6-4-11(15)5-7-12/h2-8,16H,1H3,(H,17,18)
• InChI Key: ASSOCMIBWKXEGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

3-{[(4-chlorophenyl)sulfonyl]amino}-4-methylbenzoic acid is a useful research compound. Its molecular formula is C14H12ClNO4S and its molecular weight is 325.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.0175567 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Compounds with similar structures often target enzymes or receptors involved in biochemical pathways .

Mode of Action

It’s known that sulfonyl groups often act as bioisosteres in drug molecules, replacing a functional group to alter the drug’s properties without significantly changing its activity .

Biochemical Pathways

Benzylic compounds often undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and, consequently, its activity in biochemical pathways .

Pharmacokinetics

The presence of a sulfonyl group and a carboxylic acid group could potentially affect the compound’s solubility and permeability, impacting its bioavailability .

Result of Action

The compound’s interactions with its targets and its participation in biochemical pathways could lead to various cellular effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability . For example, the compound’s reactivity could be affected by the pH of its environment due to the presence of ionizable groups like the carboxylic acid group .